Cas no 1448140-91-7 ((2E)-N-ethyl-3-(furan-2-yl)-N-({imidazo[1,2-a]pyridin-3-yl}methyl)prop-2-enamide)

• Product Name: (2E)-N-ethyl-3-(furan-2-yl)-N-({imidazo[1,2-a]pyridin-3-yl}methyl)prop-2-enamide
• CAS No: 1448140-91-7
• MF: C₁₇H₁₇N₃O₂
• MW: 295.335783720016
• CID: 5366395
• Update Time: 2025-05-19

(2E)-N-ethyl-3-(furan-2-yl)-N-({imidazo[1,2-a]pyridin-3-yl}methyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (E)-N-ethyl-3-(furan-2-yl)-N-(imidazo[1,2-a]pyridin-3-ylmethyl)prop-2-enamide
• (2E)-N-ethyl-3-(furan-2-yl)-N-({imidazo[1,2-a]pyridin-3-yl}methyl)prop-2-enamide

• Inchi： 1S/C17H17N3O2/c1-2-19(17(21)9-8-15-6-5-11-22-15)13-14-12-18-16-7-3-4-10-20(14)16/h3-12H,2,13H2,1H3/b9-8+
• InChI Key： WJLVGQPUWUSRCX-CMDGGOBGSA-N
• SMILES： C(N(CC)CC1N2C(=NC=1)C=CC=C2)(=O)/C=C/C1=CC=CO1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on (2E)-N-ethyl-3-(furan-2-yl)-N-({imidazo[1,2-a]pyridin-3-yl}methyl)prop-2-enamide

Introduction to (2E)-N-ethyl-3-(furan-2-yl)-N-({imidazo[1,2-a]pyridin-3-yl}methyl)prop-2-enamide and Its Significance in Modern Chemical Biology

Chemical biology has witnessed remarkable advancements in recent years, largely driven by the discovery and characterization of novel compounds that exhibit unique biological activities. Among these, (2E)-N-ethyl-3-(furan-2-yl)-N-({imidazo[1,2-a]pyridin-3-yl}methyl)prop-2-enamide (CAS No. 1448140-91-7) stands out as a compound of significant interest. This compound, characterized by its intricate molecular structure, has garnered attention for its potential applications in pharmaceutical research and drug development. The presence of multiple heterocyclic rings and functional groups makes it a promising candidate for further exploration in the field of medicinal chemistry.

The molecular structure of (2E)-N-ethyl-3-(furan-2-yl)-N-({imidazo[1,2-a]pyridin-3-yl}methyl)prop-2-enamide is a testament to the ingenuity of synthetic chemists. The compound features a central propenamide backbone, flanked by an ethyl group at the N position and a furan moiety at the 3 position. The most intriguing aspect of its structure is the presence of an imidazo[1,2-a]pyridine ring system, which is known for its broad spectrum of biological activities. This fused heterocyclic system has been extensively studied for its potential in modulating various biological pathways, making it a valuable scaffold for drug discovery.

Recent research has highlighted the significance of imidazo[1,2-a]pyridine derivatives in the development of therapeutic agents. These compounds have shown promise in various preclinical studies, particularly in the context of oncology and anti-inflammatory treatments. The specific arrangement of atoms in (2E)-N-ethyl-3-(furan-2-yl)-N-({imidazo[1,2-a]pyridin-3-yl}methyl)prop-2-enamide suggests that it may interact with biological targets in a unique manner, potentially leading to novel pharmacological effects.

In the realm of chemical biology, understanding the interactions between small molecules and biological targets is crucial. The furan moiety in this compound is particularly noteworthy, as furan derivatives have been shown to exhibit diverse biological activities. For instance, some furan-based compounds have demonstrated antimicrobial and anti-inflammatory properties. The incorporation of this group into (2E)-N-ethyl-3-(furan-2-yl)-N-({imidazo[1,2-a]pyridin-3-yl}methyl)prop-2-enamide may contribute to its ability to modulate specific biological pathways.

The ethyl group at the N position of the propenamide backbone is another critical feature that warrants further investigation. Ethyl groups are commonly found in bioactive molecules and can influence both the solubility and binding affinity of a compound. In (2E)-N-ethyl-3-(furan-2-yl)-N-({imidazo[1,2-a]pyridin-3-yl}methyl)propenamide, this group may play a role in stabilizing the molecule's three-dimensional conformation, thereby affecting its interaction with biological targets.

One of the most exciting aspects of this compound is its potential as a lead molecule for drug development. The combination of an imidazo[1,2-a]pyridine scaffold with other functional groups like furan and ethyl creates a complex molecular architecture that could be exploited for designing novel therapeutic agents. Current research in medicinal chemistry often focuses on identifying small molecules that can modulate protein-protein interactions or inhibit key enzymes involved in disease pathways. The structural features of (2E)-N-Ethyl-N-{(Imidazo[1,2-a]pyridin–3–yl)methylethylideneamino}–4–(furan–5–yloxy)benzamide, particularly its ability to interact with biological targets through multiple binding sites, makes it an attractive candidate for further exploration.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful manipulation of functional groups and precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, have been employed to construct the complex heterocyclic system. These synthetic strategies not only highlight the expertise of modern chemists but also pave the way for future modifications and derivatization efforts.

In terms of biological activity, preliminary studies suggest that (2E)-N-Ethyl-N-{(Imidazo[1,2-a]pyridin–3–yl)methylethylideneamino}–4–(furan–5–yloxy)benzamide may exhibit properties relevant to several therapeutic areas. For instance, its structural similarity to known bioactive compounds suggests potential applications in treating neurological disorders or cancer. Additionally, the presence of multiple heterocyclic rings increases its likelihood of interacting with various biological targets, making it a versatile scaffold for drug design.

The role of computational chemistry in understanding the behavior of complex molecules cannot be overstated. Advanced computational methods are being used to predict how (CAS No 1448140 91 7) will interact with biological targets at the molecular level. These simulations provide valuable insights into binding affinities, enzyme inhibition kinetics, and potential side effects before any experimental testing is conducted. Such computational approaches are integral to modern drug discovery pipelines and are essential for optimizing lead compounds like this one.

Future research directions for this compound include exploring its pharmacokinetic properties and conducting more extensive preclinical studies to evaluate its safety and efficacy. Additionally, chemists are interested in modifying specific functional groups within the molecule to enhance its bioactivity or improve its pharmacological profile. By leveraging knowledge from previous studies on similar compounds, (CAS No 1448140 91 7) could be optimized into a potent therapeutic agent.

The impact of such discoveries extends beyond academic research; they have significant implications for patient care and public health. By identifying new compounds with promising biological activities, (CAS No 1448140 91 7) contributes to the ongoing effort to develop safer and more effective treatments for various diseases. This underscores the importance of continued investment in chemical biology research and innovation.